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Compound of Interest

Compound Name:
N-Phenyl-N-

(phenylsulfonyl)glycine

Cat. No.: B1331643 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a summary of the core properties of N-Phenyl-N-
(phenylsulfonyl)glycine, a molecule of interest in chemical and pharmaceutical research. Due

to the limited availability of public data on this specific compound, this document focuses on its

fundamental chemical characteristics. Information regarding detailed experimental protocols

and biological activity for this exact molecule is not readily available in the reviewed scientific

literature.

Core Chemical Properties
N-Phenyl-N-(phenylsulfonyl)glycine, also known by its synonyms such as 2-(N-

phenylbenzenesulfonamido)acetic acid and N-benzenesulfonyl-N-phenylglycine, is a solid

compound with the chemical formula C14H13NO4S.[1] The following table summarizes its key

quantitative data.
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Property Value Reference

Molecular Formula C14H13NO4S [1]

Molecular Weight 291.3223 g/mol [1]

Purity 97% [1]

Appearance Solid [1]

CAS Number 59724-82-2 [1]

Synonyms: Glycine, N-phenyl-N-(phenylsulfonyl)-; 2-(N-phenylbenzenesulfonamido)acetic acid;

(Benzenesulfonyl-phenyl-amino)-acetic acid; N-benzenesulfonyl-N-phenylglycine;

(Benzenesulfonylphenylamino)acetic acid; 2-[(phenylsulfonyl)anilino]acetic acid; 2-(N-

Phenylphenylsulfonamido)acetic acid; 2-[N-(benzenesulfonyl)anilino]acetic acid; [N-Phenyl-N-

(phenylsulfonyl)amino]acetic acid.[1]

Chemical Structure
The structure of N-Phenyl-N-(phenylsulfonyl)glycine is characterized by a glycine core with

both a phenyl and a phenylsulfonyl group attached to the nitrogen atom.
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Chemical structure of N-Phenyl-N-(phenylsulfonyl)glycine.

Experimental Protocols
Detailed experimental protocols for the synthesis of N-Phenyl-N-(phenylsulfonyl)glycine are

not readily available in the public domain. However, the synthesis of related N-substituted

glycine derivatives often involves the reaction of a substituted aniline with a haloacetic acid

derivative, followed by further modification. For example, the synthesis of N-phenylglycine can

be achieved by heating chloroacetic acid with aniline in water.

Biological Activity and Signaling Pathways
There is currently no specific information available in the scientific literature regarding the

biological activity or the associated signaling pathways of N-Phenyl-N-
(phenylsulfonyl)glycine.

Research on structurally related compounds, such as N-(4-substituted phenyl)glycine

derivatives, has indicated potential anti-inflammatory properties.[2] Glycine itself is a key

neurotransmitter and has been shown to be involved in various signaling pathways, including

the Hedgehog and MAPK signaling pathways. Furthermore, glycine acts as a co-agonist at

NMDA receptors, playing a role in both excitatory and inhibitory neurochemical transmission.[3]

It's plausible that N-Phenyl-N-(phenylsulfonyl)glycine could be investigated for similar

activities, but dedicated studies are required to confirm this.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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